Cas no 2167710-86-1 (3-Bromo-4-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile
• CAS No: 2167710-86-1
• MF: C₉H₅BrF₃NO
• MW: 280.041311979294
• CID: 5154645
• Update Time: 2026-03-03

3-Bromo-4-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile

• Inchi： 1S/C9H5BrF3NO/c10-7-5-6(3-4-14)1-2-8(7)15-9(11,12)13/h1-2,5H,3H2
• InChI Key： UWEOCODDJNYVKG-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(OC(F)(F)F)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile

Introduction to 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile (CAS No. 2167710-86-1)

3-Bromo-4-(trifluoromethoxy)phenylacetonitrile, with the chemical identifier CAS No. 2167710-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including the presence of both bromo and trifluoromethoxy substituents on a phenyl ring, coupled with an acetonitrile group, make it a versatile building block for drug discovery efforts.

The bromo and trifluoromethoxy functional groups are strategically positioned to facilitate further chemical modifications, enabling the construction of complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to link aryl or heteroaryl moieties to other organic fragments, thereby generating novel compounds with tailored pharmacological properties. The acetonitrile moiety not only contributes to the overall solubility and reactivity of the molecule but also provides a site for further functionalization via nucleophilic substitution or reduction.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural motif present in 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile aligns well with this trend, as it offers a rigid aromatic core that can mimic natural ligands and disrupt aberrant protein-protein interactions. For instance, studies have demonstrated that arylacetonitrile derivatives exhibit inhibitory activity against kinases and other enzymes implicated in disease pathogenesis. The electron-withdrawing nature of the trifluoromethoxy group enhances the lipophilicity of the compound, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

The pharmaceutical industry has also explored the utility of this compound in developing antiviral and anticancer agents. The bromo substituent allows for easy introduction of diverse pharmacophores via palladium-catalyzed coupling reactions, enabling the synthesis of libraries of compounds for high-throughput screening. Additionally, the trifluoromethoxy group has been shown to improve metabolic stability by resisting oxidative degradation, a common challenge in drug development. This stability is particularly advantageous when designing drugs intended for long-term therapeutic use.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile as a lead compound. Molecular docking studies have identified its potential binding affinity to various therapeutic targets, including G-protein coupled receptors (GPCRs) and ion channels. These virtual screening approaches have been complemented by experimental validation, where synthetic analogs derived from this intermediate have shown promising preclinical activity. For example, modifications at the nitrile or bromo positions have yielded derivatives with enhanced binding selectivity and reduced off-target effects.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates often leads to improved pharmacokinetic properties due to their ability to modulate electronic distributions and hydrophobicity. In 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile, the trifluoromethoxy group not only contributes to these desirable properties but also serves as a handle for further derivatization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Such transformations have been instrumental in generating structurally diverse libraries for drug discovery campaigns.

The synthesis of 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromoanisole or 4-bromo-o-fluorobenzonitrile. Key steps include selective halogenation followed by nucleophilic substitution or coupling reactions to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 3-Bromo-4-(trifluoromethoxy)phenylacetonitrile (CAS No. 2167710-86-1) represents a valuable asset in modern drug discovery programs due to its structural versatility and functional compatibility with various synthetic strategies. Its incorporation into biologically relevant scaffolds has yielded promising candidates for treating neurological disorders, inflammation-related conditions, and other diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic techniques, compounds like this will remain indispensable tools for medicinal chemists seeking to design next-generation therapeutics.